Cas no 155398-07-5 (2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-)

• Product name: 2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-
• CAS No: 155398-07-5
• MF: C₈H₁₀F₃NO₂
• MW: 209.165712833405
• CID: 106974
• PubChem ID: 56972774

2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinone,1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)-
• (3Z)-1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)piperidin-2-one
• 2-Piperidinone, 1-methyl-3-(2,2,2-trifluoro-1-hydroxyethylidene)- (9CI)
• DTXSID60719823
• 155398-07-5

• Inchi： InChI=1S/C8H10F3NO2/c1-12-4-2-3-5(7(12)14)6(13)8(9,10)11/h13H,2-4H2,1H3/b6-5-
• InChI Key： QDMPOQAKIDBMCA-WAYWQWQTSA-N
• SMILES： CN1CCC/C(=C(/O)\C(F)(F)F)/C1=O

Computed Properties

• Exact Mass: 209.0664
• Monoisotopic Mass: 209.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 1.5

Experimental Properties

• PSA: 40.54